Cas no 879275-37-3 (S-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCl)

• Product Name: S-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCl
• CAS No: 879275-37-3
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• MDL: MFCD11112277
• CID: 2137181
• Update Time: 2025-06-08

S-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCl Chemical and Physical Properties

Names and Identifiers

• S-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCL
• s-3-n-cbz-aminomethylpiperidine hydrochloride
• MACXIWCHAVQVRI-ZOWNYOTGSA-N
• s-3-n-cbz-aminomethylpiperidine HCl
• benzyl ((S)-piperidin-3-yl)methylcarbamate hydrochloride
• S-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCl

• MDL： MFCD11112277
• Inchi： 1S/C14H20N2O2.ClH/c17-14(16-10-13-7-4-8-15-9-13)18-11-12-5-2-1-3-6-12;/h1-3,5-6,13,15H,4,7-11H2,(H,16,17);1H/t13-;/m0./s1
• InChI Key： MACXIWCHAVQVRI-ZOWNYOTGSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(NC[C@@H]1CNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 252
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on S-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCl

Recent Advances in the Study of S-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCl (CAS: 879275-37-3)

S-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCl (CAS: 879275-37-3) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting neurological and oncological disorders. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its applications, synthesis methods, and biological activities.

One of the most notable developments in the field is the optimization of synthetic routes for S-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCl. Researchers have reported improved yields and purity through the use of catalytic hydrogenation and chiral resolution techniques. These advancements are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies. Additionally, recent publications have explored its role as a building block for the synthesis of potent kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

In terms of biological applications, S-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCl has been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have demonstrated its ability to cross the blood-brain barrier and modulate neurotransmitter systems, making it a promising candidate for further drug development. Furthermore, its derivatives have shown inhibitory effects on specific cancer cell lines, suggesting potential applications in oncology.

The safety and pharmacokinetic profiles of S-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCl have also been a focus of recent research. Toxicological studies indicate that the compound exhibits low acute toxicity, with favorable metabolic stability in vivo. These findings support its continued use in medicinal chemistry and highlight the need for further preclinical evaluations to assess its long-term safety and efficacy.

In conclusion, S-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCl remains a compound of significant interest in the pharmaceutical industry. Its versatility in synthesis and broad biological activity make it a valuable tool for drug discovery. Future research should aim to explore its potential in combination therapies and investigate its mechanisms of action at the molecular level. This will pave the way for the development of next-generation therapeutics with improved efficacy and safety profiles.